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Compound of Interest

Compound Name: 2-Nonenoic acid
CAS No.: 29830-11-3
Cat. No.: B7769363
Get Quote
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Executive Summary

(E)-2-Nonenoic acid (CAS: 3760-11-0) is an

-unsaturated fatty acid functioning as a critical semiochemical in specific insect orders. Unlike
the ubiquitous lepidopteran pheromones (Type | alcohols/acetates) or hymenopteran queen
signals (e.g., 9-ODA), 2-nonenoic acid represents a distinct class of short-chain acidic
signaling molecules.

Its primary verified role is that of a sex pheromone in the caddisfly Limnephilus subcentralis
(Trichoptera), where it mediates long-range male attraction. Secondarily, its chemical properties
—specifically its proton-donating capability and lipophilicity—classify it as a potent defensive
allomone and irritant, capable of stimulating nociceptors in vertebrate and invertebrate
predators. This guide synthesizes the molecule's biosynthesis, reception mechanics, and
experimental characterization.

Chemical & Physical Profile
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Understanding the volatility and reactivity of 2-nonenoic acid is prerequisite to designing
effective bioassays.

Property Specification Significance in Signaling

Trans-isomer is biologically
IUPAC Name (E)-non-2-enoic acid active; Cis-isomer is often

inactive/inhibitory.

Mid-chain length balances

Formula N ) )
volatility with persistence.
Allows for aerial dispersion
MW 156.22 g/mol ]
(plume formation).
Exists as a protonated acid in
pKa ~4.8 air; dissociates in aqueous
sensillar lymph.
Low volatility requires close-
Vapor Pressure ~0.003 mmHg @ 25°C range detection or high
emission rates.
Characteristic of defensive
Odor Profile Pungent, fatty, waxy secretions; high detection

threshold for humans.

Biological Mechanisms[1][2][3][4]
The Caddisfly Pheromone System (Limnephilus
subcentralis)

In L. subcentralis, the female produces (E)-2-nonenoic acid in sternal glands. The
evolutionary divergence of Trichoptera (sister group to Lepidoptera) suggests this acid
pheromone is a basal trait, predating the complex alcohol/acetate systems of moths.

o Emission: Released from the V abdominal sternite glands.
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e Plume Dynamics: Due to the carboxylic acid group, the molecule forms dimers in the gas
phase, affecting its diffusion coefficient.

o Reception: Male antennae possess sensilla trichodea specifically tuned to the ionized form
(carboxylate) or the protonated acid, binding to specialized Odorant Receptors (ORS).

Signal Transduction Pathway

The reception of 2-nonenoic acid involves the solubilization of the hydrophobic chain by
Odorant Binding Proteins (OBPs) within the sensillar lymph, followed by activation of the OR-
Orco complex.

e lon Channel Opening Depolarization
(Cat+/ Na+ Influx)

J

Fig 1: Olfactory Signal Transduction Pathway for Hydrophobic Acidic Pheromones

Click to download full resolution via product page

Biosynthetic Origin

The production of (E)-2-nonenoic acid likely stems from the modification of longer fatty acids
via

-oxidation or direct desaturation.

o Pathway A (Truncation): C18 (Stearic)

Ci8:1
-oxidation cycles
Co:1.

o Pathway B (Direct Desaturation): Nonanoic acid (C9:0) is acted upon by a specific acyl-CoA

desaturase (likely

or

followed by migration).
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Experimental Methodologies
Extraction and Quantification (GC-MS)

Direct injection of carboxylic acids often leads to peak tailing due to adsorption. Derivatization
is mandatory for accurate quantification.

Protocol:

o Sample Collection: Anesthetize female L. subcentralis (CO2). Excise sternal glands or
perform whole-body solvent wash using Dichloromethane (DCM).

o Derivatization (Methylation):
o Add 50 pL of Diazomethane (or TMS-diazomethane) to the extract.
o Reaction: R-COOH + CH2N2

R-COOCHS + N2.

o Incubate at RT for 30 mins.
e Analysis:
o Column: DB-Wax or HP-5MS (Polar columns prefered for fatty acid derivatives).
o Temp Program: 50°C (2 min)
10°C/min
240°C.

o Target lon: Look for McLafferty rearrangement ion characteristic of methyl esters.

Electroantennography (EAG) Validation

To confirm biological activity, the antenna must be used as a biological detector.

Protocol:
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e Preparation: Excise male antenna; cut both ends (tip and base).

e Mounting: Mount between two glass capillary electrodes filled with Ringer’s solution (NaCl
7.5¢/L, KCI 0.35¢/L, CaCl2 0.21g/L).

e Stimulus Delivery:
o Dissolve (E)-2-nonenoic acid in Hexane (serial dilutions: 0.1 ng to 10 pg).
o Apply 10 uL to filter paper strip in a Pasteur pipette.
o Evaporate solvent (30s).

e Recording:

o Deliver air puff (0.5s) through the cartridge into a continuous humidified airstream flowing

over the antenna.
o Amplify signal (100x) and filter (DC to 1 kHz).

o Success Metric: A negative deflection (depolarization) >2x the solvent control baseline

indicates active reception.
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Fig 2: Electroantennography (EAG) Experimental Workflow

Click to download full resolution via product page

Translational Applications
Pest Management (Mating Disruption)

For Trichoptera species that become pests (e.g., clogging water filtration systems), synthetic
(E)-2-nonenoic acid can be formulated into slow-release dispensers (rubber septa or
microencapsulation). Saturating the environment disrupts the male's ability to navigate the
female's plume (Camouflage/Confusion mechanism).

Repellency & Defense

The irritant nature of 2-nonenoic acid (structurally similar to pelargonic acid, a known
herbicide and repellent) suggests utility as a spatial repellent.
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Mechanism: Activation of TRPA1 channels (nociception) in non-target insects.

Formulation: Must be stabilized against oxidation (e.g., with BHT) due to the double bond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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